8-(3,4-dihydroisoquinolin-2(1H)-ylmethyl)-7-(4-fluorobenzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 8-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-7-[(4-fluorophenyl)methyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C24H24FN5O2/c1-27-22-21(23(31)28(2)24(27)32)30(13-16-7-9-19(25)10-8-16)20(26-22)15-29-12-11-17-5-3-4-6-18(17)14-29/h3-10H,11-15H2,1-2H3
• InChI Key: ONHSGWNKFCGCRQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCC4=CC=CC=C4C3)CC5=CC=C(C=C5)F
• Molecular Formula: C24H24FN5O2
• Molecular Weight: 433.5 g/mol
• CAS No.: 851938-05-1

Description

8-(3,4-dihydroisoquinolin-2(1H)-ylmethyl)-7-(4-fluorobenzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C24H24FN5O2 and its molecular weight is 433.487. The purity is usually 95%.
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Scientific Research Applications

Analytical Chemistry Applications

• High-Performance Thin-Layer Chromatography (HPTLC) for Drug Determination : A study by Rode and Tajne (2021) developed a specific and sensitive HPTLC method for determining linagliptin, a drug with a complex chemical structure similar to the query compound, in tablet dosage form. This method addresses challenges in analyzing drugs with complicated mobile phases and supports the suitability of proposed analytical methods for stability testing (Rode & Tajne, 2021).

Pharmacological Research

• Medicinal Chemistry of Heterocyclic Compounds : Studies on isoquinoline derivatives and 8-hydroxyquinolines have highlighted their significant biological activities and potential in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Gupta et al. (2021) and Danao et al. (2021) reviewed the synthetic modifications of these compounds to develop potent drug molecules, underscoring the chemical versatility and therapeutic relevance of structures related to the query compound (Gupta, Luxami, & Paul, 2021; Danao, Malghade, Mahapatra, Motiwala, & Mahajan, 2021).

Molecular Sensing and Analysis

• Fluorescent Probes for Metal Ion Detection : Mohamad et al. (2021) discussed the development of fluorescent chemosensors based on 8-aminoquinoline and its derivatives for zinc ion detection in environmental and biological applications. This highlights the application of structurally complex compounds in creating sensitive and selective probes for important analytical tasks (Mohamad et al., 2021).